Cas no 2229032-17-9 (2-(3,4-dihydro-2H-pyran-5-yl)-2-methylpropan-1-amine)

• Product Name: 2-(3,4-dihydro-2H-pyran-5-yl)-2-methylpropan-1-amine
• CAS No: 2229032-17-9
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 6276851
• PubChem ID: 165753538
• Update Time: 2025-06-08

2-(3,4-dihydro-2H-pyran-5-yl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dihydro-2H-pyran-5-yl)-2-methylpropan-1-amine
• EN300-1777711
• 2229032-17-9

• Inchi： 1S/C9H17NO/c1-9(2,7-10)8-4-3-5-11-6-8/h6H,3-5,7,10H2,1-2H3
• InChI Key： HHECFRWIHCKHOZ-UHFFFAOYSA-N
• SMILES： O1CCCC(=C1)C(C)(C)CN

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(3,4-dihydro-2H-pyran-5-yl)-2-methylpropan-1-amine

Professional Introduction to Compound with CAS No. 2229032-17-9 and Product Name: 2-(3,4-dihydro-2H-pyran-5-yl)-2-methylpropan-1-amine

The compound with the CAS number 2229032-17-9 and the product name 2-(3,4-dihydro-2H-pyran-5-yl)-2-methylpropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a dihydropyran moiety in its molecular structure suggests promising interactions with biological targets, making it a valuable candidate for further investigation.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the development of novel therapeutic agents. The dihydropyran ring system, known for its stability and versatility, has been extensively studied for its role in modulating various biological pathways. The compound in question, 2-(3,4-dihydro-2H-pyran-5-yl)-2-methylpropan-1-amine, incorporates this motif alongside an amine functional group, which is a common pharmacophore in many bioactive molecules. This combination not only enhances its potential as a drug candidate but also opens up avenues for structural modifications to optimize its pharmacological properties.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex molecules. The 3,4-dihydro-2H-pyran scaffold provides a versatile platform for further functionalization, allowing chemists to explore diverse chemical spaces. This flexibility is particularly valuable in medicinal chemistry, where the ability to fine-tune molecular structure is crucial for achieving desired pharmacological effects. Recent studies have demonstrated that derivatives of dihydropyranes exhibit significant activity against various targets, including enzymes and receptors involved in inflammatory responses and neurodegenerative diseases.

The amine group in 2-(3,4-dihydro-2H-pyran-5-yl)-2-methylpropan-1-amine also plays a critical role in determining its biological behavior. Amines are well-known for their ability to form hydrogen bonds and participate in ionic interactions, which are essential for binding to biological targets. The specific positioning of this amine within the molecule may influence its solubility, bioavailability, and overall efficacy. These factors are particularly important in drug design, where optimizing these properties can significantly enhance therapeutic outcomes.

Current research in the field of heterocyclic chemistry has highlighted the importance of understanding the electronic and steric properties of these molecules. The dihydropyran ring is known to exhibit significant pi-system characteristics, which can influence its interactions with biological targets. Additionally, the presence of substituents such as methyl groups can affect the overall conformation and reactivity of the molecule. These insights are crucial for designing molecules that can effectively interact with biological systems while minimizing off-target effects.

The synthesis of 2-(3,4-dihydro-2H-pyran-5-yl)-2-methylpropan-1-amine involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the formation of the dihydropyran ring through cyclization reactions followed by functionalization at the 5-position. The introduction of the amine group is achieved through nucleophilic substitution or other suitable methods depending on the desired regioselectivity. These synthetic strategies not only demonstrate the versatility of dihydropyran derivatives but also provide valuable insights into developing more complex molecules.

In terms of applications, this compound holds promise as a building block for more sophisticated pharmaceuticals. Its unique structural features make it an attractive candidate for further derivatization to explore new therapeutic modalities. For instance, modifications at the amine group could lead to compounds with enhanced binding affinity or selectivity for specific biological targets. Similarly, alterations around the dihydropyran ring could introduce new functionalities that improve metabolic stability or bioavailability.

The growing interest in natural product-inspired drug design has also contributed to the study of dihydropyran derivatives. Many natural products contain similar scaffolds that have been evolutionarily optimized for biological activity. By leveraging these structures as starting points, chemists can develop novel molecules with improved pharmacological profiles. The compound 2-(3,4-dihydro-2H-pyran-5-yl)-2-methylpropan-1-amine exemplifies this approach by combining known structural motifs into a single entity with potential therapeutic value.

Advances in computational chemistry have further accelerated the discovery and optimization process for such compounds. Molecular modeling techniques allow researchers to predict how different structural modifications will affect biological activity without conducting extensive experimental trials. This approach not only saves time and resources but also enables more rational drug design strategies. By integrating experimental data with computational predictions, scientists can rapidly identify promising candidates for further investigation.

The future prospects for 2229032-17-9 and related derivatives remain exciting as new research continues to uncover their potential applications. Ongoing studies are exploring its efficacy in preclinical models and assessing its suitability for translation into clinical trials. As our understanding of biological systems grows more sophisticated, compounds like this one will play an increasingly important role in addressing complex diseases.

In conclusion,2229032-17-9 represents a significant contribution to pharmaceutical chemistry due to its unique structural features and potential applications. Its combination of a dihydropyran scaffold and an amine group makes it a versatile platform for drug discovery and development. As research progresses，this compound will continue to be a valuable asset in the quest to develop novel therapeutic agents that improve human health.